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This technical guide provides a comprehensive overview of the MRV-03 series of modular relief
valves, with a focus on their pressure adjustment capabilities and technical specifications. This
information is intended for engineers, technicians, and professionals involved in the design and
maintenance of hydraulic systems. It is important to note that the MRV-03 series are
components for hydraulic machinery and do not have applications in the fields of life science
research or drug development.

Core Function and Application

The MRV-03 series are modular relief valves designed to limit the pressure within a hydraulic
circuit to a predetermined maximum.[1] These valves play a critical role in preventing over-
pressurization, thereby protecting hydraulic components from damage. Their modular,
stackable design allows for the creation of compact and cost-effective hydraulic systems,
where they are typically "sandwiched" between a directional valve and a standard mounting
surface.[1] The pressure can be adjusted through a tool or a hand-knob, depending on the
specific model.

Technical Specifications
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The operational parameters of the MRV-03 series can vary between manufacturers, but they
generally conform to a set of industry standards. The following tables summarize the key
guantitative data for the MRV-03 series, including pressure adjustment ranges, maximum
pressure, and flow rates.

Table 1: Pressure Adjustment Ranges for MRV-03 Series

Manufacturer/ Pressure Pressure Pressure Pressure
Model Range 1 Range 2 Range 3 Range 4
OMAX MRV-03-
b 8- 70 kg/cm 2 10 - 210 kg/cm 2 20 - 350 kg/cm 2 -
IFP MRV-03 100 - 500 PSI 100 - 1000 PSI 100 - 3000 PSI 100 - 4500 PSI
Eternal Hydraulic

8 - 70 bar 35 - 140 bar 70 - 250 bar -
MRV-03
Generic MRV-03 0.7 - 7 MPa 3.5-14 MPa 7 - 25 MPa -

Table 2: General Specifications for MRV-03 Series

Specification Value
Valve Size 3/8" (NG10, Cetop5)[2][3][4]
Rated Flow 70 - 80 L/min[2][3][4][5]

Up to 25 MPa (approx. 3625 PSI or 250 bar)[3]
[4][5]

Maximum Working Pressure

Functional Workflow

The diagram below illustrates the logical workflow of an MRV-03-P type relief valve within a
hydraulic circuit. The valve monitors the pressure in the 'P' (pressure) port. When the pressure
exceeds the preset limit, the valve opens a path to the 'T' (tank) port, diverting excess flow and
thereby regulating the pressure.
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MRV-03-P Functional Logic

Methodology of Pressure Regulation

The MRV-03 series operates on a direct spring-loaded or balanced piston principle. The core
components involved in pressure regulation are:

» Valve Body: Houses the internal components and provides connection ports (P, T, A, B).

e Spool or Piston: A movable component that blocks or opens the flow path from the pressure
port to the tank port.[1]

o Adjustable Spring: Applies a preset force to keep the spool/piston in a closed position. The

adjustment mechanism (screw or knob) changes the compression of the spring, thus altering

the pressure setting.
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» Control Port(s): The valve monitors pressure at specific ports (e.g., P-port for MRV-03-P, or
A/B ports for other models).[1][3]

Experimental Protocol for Setting and Verification:

While there are no "experiments" in a scientific research sense, a standard industrial procedure
for setting and verifying the pressure is as follows:

e System Setup:

o Install the MRV-03 valve in the hydraulic circuit according to the manufacturer's
specifications.

o Connect a calibrated pressure gauge to the line being monitored by the valve.

o Ensure the hydraulic pump is running and the system is filled with the appropriate
hydraulic fluid.

e Pressure Adjustment:

[e]

Turn the adjustment knob or screw counter-clockwise to its minimum pressure setting.

o

Start the hydraulic system and actuate the circuit to generate flow.

[¢]

Slowly turn the adjustment knob/screw clockwise while observing the pressure gauge.

[¢]

Continue adjusting until the desired relief pressure is reached and the valve begins to
open (a change in sound and flow may be noticeable).

 Verification:
o Deadhead the actuator or close a valve downstream to force the system pressure to rise.

o Observe the pressure gauge to confirm that the pressure does not exceed the setpoint.
The relief valve should open and divert flow to the tank, stabilizing the pressure.

o Cycle the system multiple times to ensure the setting is repeatable and stable.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://intlfpa.com/wp-content/uploads/2017/07/G-MODULAR-1.pdf
https://etlhyd.com/product/hydraulic-valve/mrv-modular-relief-valve/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide provides a foundational understanding of the MRV-03 series modular relief valves
based on publicly available technical data. For specific applications, always refer to the detailed
datasheets and installation manuals provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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